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Identified Application of Fungisterol
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Compound Focus: Fungisterol

CAS No.: 516-78-9

Cat. No.: S631636

The table below summarizes the key details from a study that investigated the bioactivity of fungisterol.

Aspect Description
Source Isolated from the dichloromethane extract of Commiphora africana resin [1].
Reported Activity Insecticidal activity against bed bugs (Cimex lectularius Linnaeus) [1].

| Key Findings | * Repellency: 75% repellency against bed bugs, a result not significantly different from the
positive control (Neocidol) [1]. « Toxicity: Exhibited toxicity with a reported LC50 of 25.73 mg/L after 24

hours of exposure [1]. |

Experimental Workflow for Bioactivity Testing

The study provides a general workflow for testing the repellency and toxicity of isolated compounds, which

can serve as a foundational protocol.
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Detailed Protocol: Insecticidal Bioassay

This protocol is adapted from the methodologies described in the identified study [1].

1. Sample Preparation

¢ Isolate and purify fungisterol from plant material using techniques like column chromatography.
¢ Dissolve the purified fungisterol in a suitable solvent (e.g., acetone) to create stock solutions.
Prepare serial dilutions for dose-response testing.

2. Repellency Assay (Filter Paper Method)
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e Setup: Use a Petri dish lined with filter paper. One half of the filter paper is treated with 2 mL of the
fungisterol solution, while the other half is treated with 2 mL of pure solvent (control).

e Procedure: Introduce test insects (e.g., 10 bed bugs) along the midline separating the treated and
untreated halves.

¢ Data Collection: After a set period (e.g., 5 minutes), record the number of insects present on each
half of the paper.

e Calculation: Calculate the percentage repellency using the formula: % Repellency =(C-T) / (C + T)
* 100, where C is the number of insects in the control half and T is the number in the treated half.

3. Toxicity Assay (Mortality Test)

e Setup: Treat filter papers by spraying them with a known volume (e.g., 2 mL) of fungisterol solutions
at varying concentrations.

¢ Procedure: Introduce test insects into the containers holding the treated filter papers.

¢ Data Collection: After a specified exposure period (e.g., 24 hours), record the number of dead
insects.

e Analysis: Use statistical software to calculate the lethal concentration (e.g., LC50) that kills 50% of
the test population.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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